Cas no 1545526-79-1 (2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid)

• Product Name: 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid
• CAS No: 1545526-79-1
• MF: C₉H₉NO₇
• MW: 243.170263051987
• CID: 6075265
• PubChem ID: 84020488
• Update Time: 2025-07-22

2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid
• EN300-1856828
• 1545526-79-1

• Inchi： 1S/C9H9NO7/c1-17-6-3-4(7(11)9(13)14)2-5(8(6)12)10(15)16/h2-3,7,11-12H,1H3,(H,13,14)
• InChI Key： YHKGYUOARHUDRL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C(=O)O)O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 243.03790163g/mol
• Monoisotopic Mass: 243.03790163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid

Introduction to 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid (CAS No. 1545526-79-1)

2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1545526-79-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential biological activities and its utility in synthetic chemistry. The presence of multiple functional groups, including hydroxyl, methoxy, and nitro substituents, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid incorporates elements that are commonly found in bioactive molecules. The aromatic ring system, particularly the nitro and hydroxyl functionalities, is known to influence the pharmacokinetic and pharmacodynamic properties of compounds. Such structural features are often exploited in the design of novel therapeutic agents targeting various diseases, including inflammation, cancer, and neurodegenerative disorders. The acetic acid moiety at the second carbon further enhances its solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been growing interest in the synthesis and characterization of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid due to its potential applications in medicinal chemistry. Researchers have been exploring its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The nitro group, for instance, can be reduced to an amine, opening up possibilities for further functionalization and derivatization. This flexibility makes the compound a versatile building block for designing novel drug candidates.

One of the most compelling aspects of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid is its reported biological activity. Studies have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, preliminary investigations have indicated that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. Additionally, its interaction with other biological targets has been explored, leading to hypotheses about its potential therapeutic applications.

The synthesis of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid is another area of active research. Chemists have developed various synthetic routes to produce this compound efficiently and in high yield. These methods often involve multi-step organic transformations, including nitration, hydroxylation, and methylation reactions. The optimization of these synthetic pathways is crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.

Advances in computational chemistry have also played a significant role in understanding the behavior of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing derivatives with improved efficacy and reduced side effects. Furthermore, computational studies help in identifying potential drug candidates much faster than traditional experimental methods alone.

The role of 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid in drug discovery is further underscored by its presence in several research pipelines. Its structural features make it a suitable candidate for developing kinase inhibitors, which are widely used in cancer therapy. Additionally, its ability to modulate enzyme activity suggests potential applications in treating metabolic disorders and infectious diseases.

In conclusion, 2-hydroxy-2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid (CAS No. 1545526-79-1) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, combined with its reported biological activities, makes it a valuable asset for drug development efforts. As research continues to uncover new applications for this molecule, it is likely that 2-hydroxy- 2-(4-hydroxy- 3-methoxy- 5-nitrophenyl) acetic acid will play an increasingly important role in addressing some of the most pressing challenges in medicine today.